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Compound of Interest

Compound Name: 24-Methylpentacosanoyl-CoA

Cat. No.: B15548069

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the enzymatic kinetics related to the metabolism
of 24-Methylpentacosanoyl-CoA, a very long-chain branched-chain fatty acyl-CoA. Due to the
limited direct experimental data on this specific molecule, this guide focuses on the key
enzymes known to be involved in the metabolism of very long-chain and branched-chain fatty
acids. The kinetic parameters presented for analogous substrates offer valuable insights into
the potential enzymatic handling of 24-Methylpentacosanoyl-CoA and provide a basis for
experimental design in drug development and metabolic research.

Comparative Enzyme Kinetics

The metabolism of 24-Methylpentacosanoyl-CoA is primarily handled by two families of
enzymes: Acyl-CoA Synthetases (ACS) for its activation and Elongases of Very Long-Chain
Fatty Acids (ELOVL) for its chain elongation. Below is a summary of the kinetic parameters for
relevant enzymes with various long-chain and very long-chain fatty acyl-CoA substrates. This
data allows for an objective comparison of enzyme performance with alternatives to 24-
Methylpentacosanoyl-CoA.
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V_max_ .
Enzyme . Organism/S
. Enzyme Substrate K_m_ (pM) (nmol/min/
Family ource
mg)
Acyl-CoA Palmitate )
ACSL1 10-20 ~1000 Rat Liver
Synthetases (C16:0)
Oleate )
ACSL1 5-15 ~1500 Rat Liver
(C18:1)
Lignocerate )
ACSL1 5-10 ~100 Rat Brain
(C24:0)
Palmitate Human
ACSBG1 8.5 135 _
(C16:0) (recombinant)
Stearate Human
ACSBG1 6.2 12.1 _
(C18:0) (recombinant)
Lignocerate Human
ACSBG1 2.9 8.9 _
(C24.0) (recombinant)
_ Behenoyl- ,
Fatty Acid Mouse Liver
ELOVL1 CoA (C22:0- 15 0.25 _
Elongases Microsomes
CoA)
Lignoceroyl- ]
Mouse Liver
ELOVL1 CoA (C24:0- 10 0.15 _
Microsomes
CoA)
Cerotoyl-CoA Mouse Liver
ELOVL1 8 0.10 _
(C26:0-CoA) Microsomes
Stearoyl-CoA Mouse
ELOVL3 ~20 Not Reported )
(C18:0-CoA) (recombinant)
Palmitoyl- Human
ELOVL6 CoA (C16:0- 5.2 1.1 (recombinant)
CoA) [1]
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Human
ELOVL6 Malonyl-CoA 6.5 1.0 (recombinant)

[1]

Signaling and Metabolic Pathways

The metabolism of very long-chain fatty acids is a critical cellular process. The following
diagram illustrates the general pathway for the activation and elongation of these fatty acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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